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Compound of Interest

Compound Name: Ethanol-13C2

Cat. No.: B3068663

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of isotopically labeled compounds like Ethanol-13C2 is paramount. This guide
provides immediate, procedural information for the operational use and disposal of Ethanol-
13C2, reinforcing a culture of safety and responsibility in the laboratory.

Ethanol-13C2 is a highly flammable liquid and vapor that can cause serious eye irritation.[1][2]
[3] Adherence to proper safety protocols is crucial to mitigate risks.

Hazard Identification and Safety Data

A summary of the key safety and physical properties of Ethanol-13C2 is provided in the table
below.
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Property Value Source

Signal Word Danger [1112]

H225: Highly flammable liquid
Hazard Statements and vapor.H319: Causes [11[2][3]

serious eye irritation.

Flame (GHS02), Exclamation

GHS Pictograms Mark (GHS07) [2]

Flash Point 13 °C (55.4 °F) - closed cup [1112]
Boiling Point 78 °C [1][2]
Density 0.839 g/mL at 25 °C [1112]
Storage Temperature Room temperature [11[2]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Ethanol-13C2 in a laboratory
setting.

1. Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]
o Ensure that an emergency eyewash station and safety shower are readily accessible.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][6][7] Use
explosion-proof electrical and lighting equipment.[3]

2. Personal Protective Equipment (PPE):
e Eye and Face Protection: Wear chemical splash goggles or a face shield.[8][9]

o Hand Protection: Wear nitrile or butyl rubber gloves.[4][10] Ethanol can defat the skin,
causing dryness and irritation.[10]
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Body Protection: A flame-retardant lab coat or coveralls should be worn.[9]

Respiratory Protection: If working outside of a fume hood or in case of insufficient ventilation,
use a suitable respirator.[4][8][11] For high concentrations, a self-contained breathing
apparatus (SCBA) may be necessary.[10]

. Handling and Use:
Ground and bond containers when transferring the liquid to prevent static discharge.[3][6]
Use only non-sparking tools.[3][6]
Avoid contact with skin and eyes.[4][12] Do not breathe in vapors.[4]
Keep the container tightly closed when not in use.[3][4][12]
. Spill Response:

Small Spills (<1 L): Absorb the spill with an inert, dry material and place it in a suitable
container for hazardous waste disposal.[4]

Large Spills (>1 L): Evacuate the area and contact your institution's Environmental Health &
Safety (EH&S) department immediately.[4]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Ethanol-13C2 and contaminated materials is critical to ensure
environmental protection and regulatory compliance.

1. Waste Collection:

e Dispose of used Ethanol-13C2 as hazardous waste in a designated, properly labeled waste
container.[4][13]

» Solid waste contaminated with Ethanol-13C2, such as paper towels or gloves, should also
be disposed of in a designated hazardous waste container.[13]
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» Do not dispose of ethanol down the drain.[13][14] This is illegal and can harm the
environment.[13]

2. Waste Storage:
» Store waste containers in a cool, well-ventilated area away from ignition sources.[14]
o Ensure the waste container cap is tightly sealed.[13]

e Do not store ethanol waste with incompatible materials, such as acids or oxidizing agents, to
prevent dangerous chemical reactions.[13][14]

3. Waste Disposal:

» Arrange for the collection of the hazardous waste through your institution's EH&S
department.[4]

» Used ethanol should be disposed of from the waste container within 90 days.[13]

Workflow for Handling Ethanol-13C2
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Workflow for Safe Handling of Ethanol-13C2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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